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N-[2-(4-azido-3-iodophenyl)ethyl]-4-[[2-(3,4-dihydroxyphenyl)-2-hydroxyethyl]amino]pentanamide N-[2-(4-azido-3-iodophenyl)ethyl]-4-[[2-(3,4-dihydroxyphenyl)-2-hydroxyethyl]amino]pentanamide
Brand Name: Vulcanchem
CAS No.: 117685-73-1
VCID: VC20861282
InChI: InChI=1S/C21H26IN5O4/c1-13(25-12-20(30)15-4-6-18(28)19(29)11-15)2-7-21(31)24-9-8-14-3-5-17(26-27-23)16(22)10-14/h3-6,10-11,13,20,25,28-30H,2,7-9,12H2,1H3,(H,24,31)
SMILES: CC(CCC(=O)NCCC1=CC(=C(C=C1)N=[N+]=[N-])I)NCC(C2=CC(=C(C=C2)O)O)O
Molecular Formula: C21H26IN5O4
Molecular Weight: 539.4 g/mol

N-[2-(4-azido-3-iodophenyl)ethyl]-4-[[2-(3,4-dihydroxyphenyl)-2-hydroxyethyl]amino]pentanamide

CAS No.: 117685-73-1

Cat. No.: VC20861282

Molecular Formula: C21H26IN5O4

Molecular Weight: 539.4 g/mol

* For research use only. Not for human or veterinary use.

N-[2-(4-azido-3-iodophenyl)ethyl]-4-[[2-(3,4-dihydroxyphenyl)-2-hydroxyethyl]amino]pentanamide - 117685-73-1

Specification

CAS No. 117685-73-1
Molecular Formula C21H26IN5O4
Molecular Weight 539.4 g/mol
IUPAC Name N-[2-(4-azido-3-iodophenyl)ethyl]-4-[[2-(3,4-dihydroxyphenyl)-2-hydroxyethyl]amino]pentanamide
Standard InChI InChI=1S/C21H26IN5O4/c1-13(25-12-20(30)15-4-6-18(28)19(29)11-15)2-7-21(31)24-9-8-14-3-5-17(26-27-23)16(22)10-14/h3-6,10-11,13,20,25,28-30H,2,7-9,12H2,1H3,(H,24,31)
Standard InChI Key BWJYPABMMFBINC-UHFFFAOYSA-N
SMILES CC(CCC(=O)NCCC1=CC(=C(C=C1)N=[N+]=[N-])I)NCC(C2=CC(=C(C=C2)O)O)O
Canonical SMILES CC(CCC(=O)NCCC1=CC(=C(C=C1)N=[N+]=[N-])I)NCC(C2=CC(=C(C=C2)O)O)O

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